Cas no 206060-54-0 ((2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-2,6-dimethyl-phenyl)propanoic acid)

• Product Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-2,6-dimethyl-phenyl)propanoic acid
• CAS No: 206060-54-0
• MF: C₂₆H₂₅NO₅
• MW: 431.480407476425
• MDL: MFCD01632251
• CID: 66735
• PubChem ID: 21106160
• Update Time: 2025-09-27

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-2,6-dimethyl-phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-2,6-dimethyl-L-tyrosine
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2,6-dimethyl-L-tyrosine
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-2,6-dimethylphenyl)propanoic acid
• Fmoc-L-(2,6-di-Me)Tyr-OH
• Fmoc-L-2,6-Dimethyltyrosine
• (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(4-hydroxy-2,6-dimethylphenyl)propanoic acid
• Fmoc-(2,6-di-Me)-Tyr-OH
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-2,6-dimethyl-phenyl)propanoic acid
• MFCD01632251
• MG-0722
• AKOS015901755
• N-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-2,6-dimethyl-L-tyrosine
• CS-0101061
• (S)-N-alpha-(9-Fluorenylmethyloxycarbonyl)-2,6-dimethyl-tyrosine
• N-Fmoc-2,6-dimethyl-L-tyrosine
• SCHEMBL1556702
• DTXSID80610808
• RHSSAHKTHNKPGU-DEOSSOPVSA-N
• (S)-N-Fmoc-2,6-Dimethyltyrosine
• 206060-54-0
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-hydroxy-2,6-dimethylphenyl)propanoicacid
• AKOS015837103
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-hydroxy-2,6-dimethylphenyl)propanoic acid
• 2,6-Dimethyl-L-tyrosine, N-Fmoc protected
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-hydroxy-2,6-dimethylphenyl)propanoic acid
• A4480
• L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2,6-dimethyl-
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-hydroxy-2,6-dimethylphenyl)propanoic acid
• DB-001155

• MDL： MFCD01632251
• Inchi： 1S/C26H25NO5/c1-15-11-17(28)12-16(2)22(15)13-24(25(29)30)27-26(31)32-14-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-12,23-24,28H,13-14H2,1-2H3,(H,27,31)(H,29,30)/t24-/m0/s1
• InChI Key： RHSSAHKTHNKPGU-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C(C)=CC(=CC=1C)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 431.17335
• Monoisotopic Mass: 431.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2
• XLogP3: 5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.290
• Melting Point: No data available
• Boiling Point: 691.2±55.0 °C at 760 mmHg
• Flash Point: 371.8±31.5 °C
• PSA: 95.86
• LogP: 4.74780
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-2,6-dimethyl-phenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-2,6-dimethyl-phenyl)propanoic acid

Research Brief on (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-2,6-dimethyl-phenyl)propanoic acid (CAS: 206060-54-0)

The compound (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-2,6-dimethyl-phenyl)propanoic acid (CAS: 206060-54-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in peptide synthesis and drug development. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic pathways, and emerging therapeutic applications.

Recent studies have highlighted the role of this Fmoc-protected amino acid derivative in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, enabling the stepwise construction of complex peptides. The presence of the 4-hydroxy-2,6-dimethyl-phenyl moiety introduces unique steric and electronic properties, which can influence the conformational dynamics of synthesized peptides. Researchers have leveraged these characteristics to design peptide-based therapeutics with enhanced stability and bioavailability.

In a 2023 study published in the Journal of Medicinal Chemistry, investigators explored the use of this compound in the synthesis of antimicrobial peptides (AMPs). The incorporation of the (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-2,6-dimethyl-phenyl)propanoic acid residue was found to improve the peptides' resistance to proteolytic degradation while maintaining their antimicrobial activity. This finding opens new avenues for developing next-generation AMPs with prolonged half-lives in vivo.

Another area of active research involves the compound's potential as a building block for peptidomimetics. A 2024 preprint on bioRxiv detailed its use in creating non-peptidic scaffolds that mimic the structure and function of natural peptides. These peptidomimetics show promise in targeting protein-protein interactions (PPIs) that are traditionally considered "undruggable." The compound's rigid aromatic side chain appears to be particularly effective in stabilizing the tertiary structures of these designed molecules.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 206060-54-0. A team at MIT developed a novel enzymatic resolution method that improves the yield of the desired (S)-enantiomer while reducing waste byproducts. This green chemistry approach aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing processes.

Looking ahead, researchers are investigating the compound's utility in drug conjugation strategies. Early-stage work suggests that its phenolic hydroxyl group can serve as an attachment point for linker molecules in antibody-drug conjugates (ADCs). This application could expand the toolkit available for ADC development, particularly for cancer therapeutics where precise targeting is crucial.

In conclusion, (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-2,6-dimethyl-phenyl)propanoic acid continues to demonstrate versatile applications across multiple domains of pharmaceutical research. Its unique structural features make it valuable for peptide engineering, peptidomimetic design, and potentially as a component in advanced drug delivery systems. As synthetic methodologies improve and novel applications emerge, this compound is likely to remain an important tool in the medicinal chemist's arsenal.